![molecular formula C10H17N3O3S2 B7435576 1-(2-Tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea](/img/structure/B7435576.png)
1-(2-Tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a urea derivative that has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.
Mechanism of Action
The mechanism of action of 1-(2-Tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea is not fully understood. However, it is believed to work by inhibiting various enzymes and signaling pathways involved in cancer growth, inflammation, and insulin resistance. It has also been shown to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer research, it has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. In diabetes research, it has been shown to improve insulin sensitivity, reduce blood glucose levels, and protect against diabetic complications. In inflammation research, it has been shown to reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-Tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea in lab experiments include its high purity and yield, its potential applications in various research fields, and its ability to inhibit various enzymes and signaling pathways involved in disease progression. The limitations include its unknown mechanism of action, the need for further research to fully understand its potential applications, and the lack of information on its toxicity and side effects.
Future Directions
For research and development include further studies to fully understand its potential applications, development of more efficient synthesis methods, investigation of its toxicity and side effects, development of novel derivatives, and investigation of its potential as a drug candidate.
Synthesis Methods
The synthesis of 1-(2-Tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea involves the reaction of tert-butyl chloroacetate with 1,2-thiazol-4-ylamine, followed by the deprotection of the tert-butylsulfonylethyl group using sodium hydroxide. The final product is obtained after purification using column chromatography. This method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
1-(2-Tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea has shown potential applications in various scientific research fields. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, it has been shown to improve insulin sensitivity and reduce blood glucose levels. In inflammation research, it has been shown to reduce inflammation and oxidative stress. These potential applications make it a promising compound for further research and development.
properties
IUPAC Name |
1-(2-tert-butylsulfonylethyl)-3-(1,2-thiazol-4-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O3S2/c1-10(2,3)18(15,16)5-4-11-9(14)13-8-6-12-17-7-8/h6-7H,4-5H2,1-3H3,(H2,11,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVKSPWYZOMZYQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)S(=O)(=O)CCNC(=O)NC1=CSN=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.